Cas no 58512-57-5 (Nsc200714)

• Product Name: Nsc200714
• CAS No: 58512-57-5
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 948610
• PubChem ID: 12274921
• Update Time: 2025-04-19

Nsc200714 Chemical and Physical Properties

Names and Identifiers

• Nsc200714
• NSC-200714
• DTXSID80483615
• 58512-57-5
• AGN-PC-0NIBQT

• Inchi： 1S/C9H15NO.ClH/c10-9-5-1-7-3-6(9)4-8(2-5)11-7;/h5-9H,1-4,10H2;1H
• InChI Key： XPRNYSCECLQFPQ-UHFFFAOYSA-N
• SMILES： Cl.O1C2CC3CC1CC(C2)C3N

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25
• LogP: 2.40340